![molecular formula C15H13ClFNO B7455441 2-chloro-N-(2,6-dimethylphenyl)-6-fluorobenzamide](/img/structure/B7455441.png)
2-chloro-N-(2,6-dimethylphenyl)-6-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-(2,6-dimethylphenyl)-6-fluorobenzamide is a chemical compound that belongs to the family of benzamides. It is an important intermediate in the synthesis of various drugs, including antipsychotic and antidepressant medications. This compound has been extensively studied for its pharmacological properties and has shown promising results in the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 2-chloro-N-(2,6-dimethylphenyl)-6-fluorobenzamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT2A receptor antagonist. It also has affinity for other receptors such as alpha-adrenergic, histaminergic, and muscarinic receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to decrease the levels of dopamine and serotonin in the brain, which may contribute to its antipsychotic and antidepressant effects. It has also been found to increase the levels of acetylcholine in the brain, which may contribute to its cognitive-enhancing effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-(2,6-dimethylphenyl)-6-fluorobenzamide in lab experiments include its potent pharmacological effects, its well-established synthesis method, and its availability. However, its limitations include its potential toxicity and the need for specialized equipment and expertise to handle it safely.
Future Directions
There are several future directions for the study of 2-chloro-N-(2,6-dimethylphenyl)-6-fluorobenzamide. These include:
1. Further investigation of its mechanism of action and its potential use in the treatment of various diseases.
2. Development of new derivatives with improved pharmacological properties.
3. Investigation of its potential use as a cognitive enhancer.
4. Investigation of its potential use in the treatment of drug addiction.
5. Investigation of its potential use in the treatment of pain.
Conclusion:
This compound is an important intermediate in the synthesis of various drugs and has been extensively studied for its pharmacological properties. It has shown promising results in the treatment of various diseases and has potential for further research in the future.
Synthesis Methods
The synthesis of 2-chloro-N-(2,6-dimethylphenyl)-6-fluorobenzamide involves the reaction of 2,6-dimethylphenylamine with 2-chloro-6-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by recrystallization or column chromatography.
Scientific Research Applications
2-chloro-N-(2,6-dimethylphenyl)-6-fluorobenzamide has been extensively studied for its pharmacological properties. It has been found to have potent antipsychotic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia.
Properties
IUPAC Name |
2-chloro-N-(2,6-dimethylphenyl)-6-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNO/c1-9-5-3-6-10(2)14(9)18-15(19)13-11(16)7-4-8-12(13)17/h3-8H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZQLKOADMHCPIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=C(C=CC=C2Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.